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UNC7145: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC7145 is a synthetic, cell-permeable small molecule that serves as a crucial negative

control for its structurally similar and biologically active counterpart, UNC6934. In the field of

epigenetics and drug discovery, UNC7145 is indispensable for validating the on-target effects

of UNC6934, an inhibitor of the protein-protein interaction between the PWWP1 domain of

Nuclear Receptor Binding SET Domain Protein 2 (NSD2) and histone H3 dimethylated at lysine

36 (H3K36me2). This guide provides an in-depth overview of UNC7145, its purpose in

research, relevant quantitative data, experimental protocols, and the signaling pathway it helps

to elucidate.

NSD2 is a histone methyltransferase that plays a critical role in chromatin organization and

gene expression. Its aberrant activity is implicated in various cancers, including multiple

myeloma. The PWWP1 domain of NSD2 specifically recognizes the H3K36me2 mark, which is

crucial for its localization and function. UNC6934 was developed as a chemical probe to disrupt

this interaction, thereby providing a tool to study the biological consequences of inhibiting

NSD2's chromatin engagement. UNC7145, being inactive in this regard, allows researchers to

distinguish the specific effects of NSD2-PWWP1/H3K36me2 inhibition from any potential off-

target effects of the chemical scaffold.[1][2]
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The primary and sole purpose of UNC7145 in a research setting is to act as a negative control

in experiments involving UNC6934.[1][3][4] Due to a minor structural modification—the

substitution of a cyclopropyl group in UNC6934 with an isopropyl group in UNC7145—

UNC7145 exhibits a significantly diminished or complete lack of binding affinity for the NSD2-

PWWP1 domain.[1] This subtle change makes it an ideal tool for control experiments, enabling

researchers to:

Confirm On-Target Activity: By comparing the biological effects of UNC6934 with the lack of

effects from UNC7145, researchers can confidently attribute the observed outcomes to the

specific inhibition of the NSD2-PWWP1/H3K36me2 interaction.

Identify Off-Target Effects: If a biological response is observed with both UNC6934 and

UNC7145, it suggests that the effect is likely due to an interaction with a different target (off-

target) and not the intended NSD2-PWWP1 inhibition.

Validate Assay Specificity: In biochemical and cellular assays, UNC7145 is used to establish

a baseline and ensure that the assay is specifically detecting the disruption of the NSD2-

PWWP1 interaction by UNC6934.

Quantitative Data Summary
The following tables summarize the key quantitative data comparing the activity of UNC6934

and its negative control, UNC7145, in various assays. This data highlights the potency and

specificity of UNC6934 versus the inactivity of UNC7145.
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Compound Assay Type Target Metric Value Reference

UNC6934 AlphaScreen

NSD2-

PWWP1 vs

H3K36me2

nucleosome

IC50 104 ± 13 nM [1]

UNC7145 AlphaScreen

NSD2-

PWWP1 vs

H3K36me2

nucleosome

IC50

No

measurable

effect

[1]

UNC6934 AlphaScreen

full-length

NSD2 vs

H3K36me2

nucleosome

(in presence

of salmon

sperm DNA)

IC50 78 ± 29 nM [1]

UNC7145 AlphaScreen

full-length

NSD2 vs

H3K36me2

nucleosome

(in presence

of salmon

sperm DNA)

IC50 5.1 ± 1 µM [1]

UNC6934

Surface

Plasmon

Resonance

(SPR)

NSD2-

PWWP1
Kd 80 ± 18 nM [4]

UNC7145

Surface

Plasmon

Resonance

(SPR)

NSD2-

PWWP1
Kd Inactive [4]
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UNC6934

NanoBRET

Cellular

Assay

NSD2-

PWWP1

engagement

IC50
1.09 ± 0.23

µM
[4]

UNC7145

NanoBRET

Cellular

Assay

NSD2-

PWWP1

engagement

IC50 Inactive [4]

Key Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experiments. Below are protocols

for key assays where UNC7145 is used as a negative control.

AlphaScreen Assay for NSD2-PWWP1 and H3K36me2
Nucleosome Interaction
This biochemical assay quantifies the ability of a compound to disrupt the interaction between

the NSD2-PWWP1 domain and H3K36me2-modified nucleosomes.

Materials:

6xHis-tagged NSD2-PWWP1 protein

Biotinylated semi-synthetic H3K36me2 nucleosomes

Streptavidin-coated Donor beads (PerkinElmer)

Anti-6xHis antibody-conjugated Acceptor beads (PerkinElmer)

Assay Buffer: 25 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.01% Tween-20

UNC6934 and UNC7145 (dissolved in DMSO)

384-well microplates

Procedure:
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Prepare serial dilutions of UNC6934 and UNC7145 in DMSO, followed by a dilution into

the assay buffer.

Add 5 µL of the compound dilutions (or DMSO as a vehicle control) to the wells of a 384-

well plate.

Add 5 µL of a solution containing 6xHis-NSD2-PWWP1 (final concentration ~25 nM) and

biotinylated H3K36me2 nucleosomes (final concentration ~10 nM) to each well.

Incubate the plate at room temperature for 30 minutes.

Add 10 µL of a solution containing Streptavidin-coated Donor beads and Anti-6xHis

Acceptor beads to each well.

Incubate the plate in the dark at room temperature for 1 hour.

Read the plate on an AlphaScreen-capable plate reader.

Normalize the data to the DMSO control and fit the dose-response curves to calculate

IC50 values.

Cellular Thermal Shift Assay (CETSA)
CETSA is used to verify the engagement of a compound with its target protein in a cellular

context.

Materials:

U2OS cells

UNC6934 and UNC7145 (dissolved in DMSO)

PBS (Phosphate-Buffered Saline)

Protease inhibitors

Equipment for heating cell lysates, SDS-PAGE, and Western blotting

Antibody against NSD2
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Procedure:

Culture U2OS cells to ~80% confluency.

Treat the cells with UNC6934, UNC7145 (e.g., at 10 µM), or DMSO for 4 hours.

Harvest the cells, wash with PBS, and resuspend in PBS with protease inhibitors.

Lyse the cells by freeze-thaw cycles.

Clarify the lysate by centrifugation.

Aliquot the supernatant into PCR tubes and heat them at different temperatures (e.g., from

40°C to 65°C) for 3 minutes.

Cool the tubes at room temperature for 3 minutes, then centrifuge to pellet the precipitated

proteins.

Collect the supernatant (soluble protein fraction).

Analyze the amount of soluble NSD2 at each temperature by SDS-PAGE and Western

blotting.

A shift in the thermal denaturation curve for UNC6934-treated cells compared to DMSO

and UNC7145-treated cells indicates target engagement.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams, generated using Graphviz, illustrate the signaling pathway involving

NSD2 and the experimental logic of using UNC7145 as a negative control.
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Caption: Signaling pathway of NSD2-mediated H3K36 dimethylation and its inhibition by

UNC6934.
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Caption: Logical workflow for using UNC7145 as a negative control in experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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